Cas no 78433-52-0 (4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-)
78433-52-0 structure
Product Name:4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-
CAS No:78433-52-0
MF:C17H14O4
MW:282.290665149689
CID:553072
PubChem ID:688663
Update Time:2025-04-19
4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl-
- 3,5-dimethoxy-2-phenyl-chromen-4-one
- 3,5-Dimethoxyflavon
- 3,5-DIMETHOXYFLAVONE
- dimethoxy flavone
- MFCD00143075
- 78433-52-0
- DTXSID901000666
- 4H-1-Benzopyran-4-one, 3,5-dimethoxy-2-phenyl-
- 3,5-dimethoxy-2-phenyl-4H-chromen-4-one
- dimethoxyflavone
- 3,5-Dimethoxy-2-phenyl-4H-1-benzopyran-4-one
- MLYYOHQNXPDGGV-UHFFFAOYSA-N
- FT-0707797
- 79689-16-0
- SCHEMBL380907
-
- MDL: MFCD00143075
- Inchi: 1S/C17H14O4/c1-19-12-9-6-10-13-14(12)15(18)17(20-2)16(21-13)11-7-4-3-5-8-11/h3-10H,1-2H3
- InChI Key: MLYYOHQNXPDGGV-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=CC=2)=C(C(C2C(=CC=CC1=2)OC)=O)OC
Computed Properties
- Exact Mass: 282.08900
- Monoisotopic Mass: 282.08920892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 44.8Ų
Experimental Properties
- Density: 1.27
- Boiling Point: 460.8°C at 760 mmHg
- Flash Point: 206.1°C
- Refractive Index: 1.616
- PSA: 48.67000
- LogP: 3.47720
4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- Customs Data
- HS CODE:2914509090
- Customs Data:
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
4H-1-Benzopyran-4-one,3,5-dimethoxy-2-phenyl- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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